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Compound of Interest

Compound Name: Bis(2-chloro-1-methylethyl) ether

Cat. No.: B132582

Essential Safety and Handling Guide for Bis(2-
chloro-1-methylethyl) ether

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
Bis(2-chloro-1-methylethyl) ether (CAS RN 108-60-1). Adherence to these procedures is
essential to ensure a safe laboratory environment.

Hazard Summary

Bis(2-chloro-1-methylethyl) ether is a combustible, colorless liquid that is toxic if swallowed
and harmful if inhaled. It can cause irritation to the skin, eyes, and respiratory tract.[1][2] This
substance may be absorbed through the skin and may cause damage to the liver and kidneys.
[1][3] There is also limited evidence of it causing cancer in animals.[3]

Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment when handling
Bis(2-chloro-1-methylethyl) ether.
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PPE Category Item Specification

Chemical resistant, solvent-
resistant.[3][4]

Hand Protection Gloves

Tychem® BR/LV, TK
Responder, or Reflector® are
recommended materials.[3]

] ] ] Standard work clothes and

Body Protection Protective Clothing o

shoes are a minimum
requirement.[4] Disposable
Tyvek-type sleeves taped to

gloves are also an option.[1]

Tightly fitting safety goggles
] ) (chemical goggles).[4] A face
Eye and Face Protection Goggles/Face Shield ) )
shield should be worn if there

is a splashing hazard.[4]

Required when vapors or
aerosols are generated. A
NIOSH-approved full-face
positive pressure supplied-air

Respiratory Protection Respirator respirator or a self-contained
breathing apparatus (SCBA) is
recommended.[1][5] A filter of
type ABEK is also
recommended.

Operational Plan for Handling

1. Engineering Controls:

Work under a chemical fume hood.

Ensure adequate ventilation in the work area.[4]

Where possible, use a closed system to transfer the chemical from storage containers to
process containers.[3][6]
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. Safe Handling Practices:
Avoid contact with skin and eyes.[4]
Do not inhale the substance or its mixture.
Wash hands and any exposed skin thoroughly after handling.[3]
Do not eat, drink, or smoke in areas where the chemical is handled, processed, or stored.[3]
Keep the container tightly closed in a well-ventilated place.[5]
Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.
. Storage:
Store in a locked-up, well-ventilated place.
Keep containers tightly closed.[3]
Store under refrigerated temperatures and protect from light.[1][5]
Store away from oxidizing agents, strong acids, metals, and epoxy coatings.[3]
. Disposal Plan:
Waste material must be disposed of in accordance with national and local regulations.

It may be necessary to dispose of Bis(2-chloro-1-methylethyl) ether as a hazardous
waste.[3]

Do not mix with other waste. Leave chemicals in their original containers.
Handle uncleaned containers as you would the product itself.

Contaminated clothing and absorbent materials should be sealed in a vapor-tight plastic bag
for eventual disposal.[1]
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Emergency Procedures

Spill Response Workflow

The following diagram outlines the step-by-step procedure for handling a spill of Bis(2-chloro-

1-methylethyl) ether.
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Immediate Actions

Evacuate non-essential personnel

Remove all ignition sources

Ensure adequate ventilation

Containme% & Cleanup

Absorb spill with vermiculite, dry sand, or similar material

Y

Collect absorbed material into sealed containers

Decontamination & Disposal

Wash spill area with 60-70% ethanol, then soap and water

Dispose of waste as hazardous material

Reparting

Report the incident to the Safety Officer

Click to download full resolution via product page

Spill Response Workflow for Bis(2-chloro-1-methylethyl) ether.
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First Aid Measures:

¢ Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor if you feel unwell.

« Skin Contact: Immediately wash the affected area with soap and water while removing all
contaminated clothing.[1]

e Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[4]

» Ingestion: Immediately call a poison center or doctor. Rinse mouth. Do not induce vomiting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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